Cas no 1956369-95-1 (Ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 1956369-95-1
• MF: C₁₆H₁₄ClN₃O₂
• MW: 315.754262447357
• CID: 5059728
• Update Time: 2025-05-19

Ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate

• Inchi： 1S/C16H14ClN3O2/c1-3-22-16(21)12-8-18-15-13(9-19-20(15)10(12)2)11-6-4-5-7-14(11)17/h4-9H,3H2,1-2H3
• InChI Key： PZRBFDIWWRIKMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=NN2C(C)=C(C(=O)OCC)C=NC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• XLogP3: 3.2
• Topological Polar Surface Area: 56.5

Additional information on Ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate

Ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1956369-95-1): A Comprehensive Overview

Ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate, identified by its CAS number 1956369-95-1, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a heterocyclic structure that has garnered considerable attention due to its potential biological activities. The presence of a carboxylate ester group and a chlorophenyl moiety in its molecular framework suggests diverse pharmacological applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate consists of a fused pyrazole and pyrimidine ring system, which is a common feature in many bioactive molecules. The ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate moiety contributes to its unique chemical properties and biological interactions. This compound has been studied for its potential role in various pharmacological pathways, including anticancer, anti-inflammatory, and antimicrobial activities.

Recent research has highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in drug discovery. These compounds have shown promise in inhibiting key enzymes and receptors involved in diseases such as cancer and inflammation. The chlorophenyl substituent in Ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate is particularly noteworthy, as it can enhance the binding affinity to biological targets by increasing lipophilicity and electronic properties.

In vitro studies have demonstrated that Ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate exhibits significant activity against certain cancer cell lines. The compound interacts with critical molecular targets such as kinases and transcription factors, disrupting pathways that contribute to tumor growth and survival. Additionally, its ability to modulate inflammatory responses makes it a promising candidate for treating chronic inflammatory diseases.

The synthesis of Ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carboxylate ester group at the 6-position of the pyrazolo[1,5-a]pyrimidine core enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards.

One of the most compelling aspects of Ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate is its potential for further derivatization. By modifying various functional groups within its structure, researchers can tailor its pharmacological properties to target specific diseases or enhance therapeutic efficacy. This flexibility makes it an invaluable scaffold for medicinal chemists seeking to develop novel drugs.

The pharmacokinetic profile of Ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate is another area of interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical use. However, further research is needed to fully understand its absorption, distribution, metabolism, excretion (ADME) properties and to identify any potential side effects.

Future directions in the study of Ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate include exploring its mechanisms of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic potential and help guide the development of more effective derivatives. Additionally, preclinical studies are essential to evaluate its safety and efficacy before moving into human trials.

The growing interest in heterocyclic compounds like Ethyl 3-(2-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate underscores their importance in modern drug discovery. These molecules offer a rich structural diversity that can be leveraged to develop innovative treatments for a wide range of diseases. As research continues to uncover new applications for this class of compounds, their impact on pharmaceutical development is likely to expand significantly.